Cas no 380424-45-3 (N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide)

N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide is a synthetic organic compound featuring a conjugated cyanoacrylamide core with substituted phenyl rings. Its molecular structure incorporates a 4-chlorophenyl group and a 3-methoxy-4-(pentyloxy)phenyl moiety, contributing to its potential as an intermediate in pharmaceutical or agrochemical synthesis. The compound's electron-withdrawing cyano and amide functionalities, combined with alkoxy and chloro substituents, may enhance reactivity in cross-coupling or cyclization reactions. Its structural complexity allows for tailored modifications, making it valuable in research applications requiring precise molecular design. The pentyloxy chain could influence solubility and bioavailability, broadening its utility in material science or medicinal chemistry studies.
N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide structure
380424-45-3 structure
Product Name:N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide
CAS No:380424-45-3
MF:C22H23ClN2O3
MW:398.882624864578
CID:5446900
PubChem ID:2130631
Update Time:2025-06-13

N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • AKOS001024053
    • (E)-N-(4-chlorophenyl)-2-cyano-3-(3-methoxy-4-pentoxyphenyl)prop-2-enamide
    • N-(4-chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enamide
    • 380424-45-3
    • STK949926
    • Z56819787
    • (2E)-N-(4-chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enamide
    • EN300-26588901
    • N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide
    • Inchi: 1S/C22H23ClN2O3/c1-3-4-5-12-28-20-11-6-16(14-21(20)27-2)13-17(15-24)22(26)25-19-9-7-18(23)8-10-19/h6-11,13-14H,3-5,12H2,1-2H3,(H,25,26)
    • InChI Key: YTQLCTBFZSLDKO-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Cl)C=C1)(=O)C(C#N)=CC1=CC=C(OCCCCC)C(OC)=C1

Computed Properties

  • Exact Mass: 398.1397203g/mol
  • Monoisotopic Mass: 398.1397203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 595.2±50.0 °C(Predicted)
  • pka: 10.04±0.70(Predicted)

N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26588901-0.05g
N-(4-chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enamide
380424-45-3 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide

Comprehensive Overview of N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide (CAS No. 380424-45-3)

N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide, with the CAS number 380424-45-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure, exhibits properties that make it a subject of interest for researchers and industry professionals alike. The presence of functional groups such as the cyano and methoxy moieties contributes to its reactivity and potential applications.

In recent years, the demand for highly functionalized organic compounds like N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide has surged, driven by advancements in pharmaceutical research and the development of novel materials. This compound's structural complexity and versatile reactivity make it a valuable candidate for drug discovery programs, particularly in the design of small-molecule inhibitors and bioactive agents. Researchers are particularly intrigued by its potential to interact with biological targets, owing to its electron-withdrawing and electron-donating groups.

The synthesis of CAS 380424-45-3 involves multi-step organic reactions, often starting from readily available precursors. Key steps include the introduction of the pentyloxy chain and the formation of the propenamide backbone. These synthetic routes are optimized for yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. The chlorophenyl moiety, in particular, enhances the compound's stability and solubility, making it suitable for various experimental conditions.

From an industrial perspective, N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide is explored for its potential in advanced material synthesis. Its ability to form conjugated systems and participate in cross-coupling reactions positions it as a promising building block for organic electronics and photovoltaic materials. The compound's optical properties are also under investigation, with studies focusing on its absorption and emission characteristics in different solvents.

Environmental and safety considerations are paramount when handling CAS 380424-45-3. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling instructions and disposal guidelines.

The growing interest in N-(4-Chlorophenyl)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide is reflected in the increasing number of scientific publications and patent filings related to its applications. Its potential as a pharmacophore in drug design and as a functional material in nanotechnology underscores its versatility. As research continues, this compound is expected to play a pivotal role in the development of next-generation therapeutics and advanced materials.

For those seeking to purchase or synthesize CAS 380424-45-3, it is essential to source high-quality reagents and follow established protocols to ensure reproducibility. Suppliers often provide analytical data, including NMR spectra and HPLC purity reports, to verify the compound's identity and quality. Collaborative efforts between academia and industry are likely to further unlock the potential of this intriguing molecule.

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